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Compound of Interest

Compound Name: 2-Ethylfuran-3-carboxamide

Cat. No.: B068026 Get Quote

Physical Properties of 2-Ethylfuran-3-
carboxamide: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physical properties, specifically the melting and boiling

points, of 2-Ethylfuran-3-carboxamide. While direct experimental data for this specific

compound is not readily available in public scientific databases, this document provides a

comprehensive overview of related compounds and the established methodologies for

determining these crucial physical characteristics.

Summary of Physical Properties of Related Furan
Derivatives
To estimate the physical properties of 2-Ethylfuran-3-carboxamide, it is informative to

examine structurally analogous compounds. The table below summarizes the available data for

furan-3-carboxamide and its precursors. The presence of the ethyl group and the amide

functionality will influence the melting and boiling points, typically increasing them compared to

the parent furan ring due to increased molecular weight and potential for hydrogen bonding.
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Compound Name Molecular Formula Melting Point (°C) Boiling Point (°C)

Furan-3-carboxylic

acid
C₅H₄O₃ 120 - 122 229 - 230

2-Ethylfuran C₆H₈O Not Applicable 92 - 93

Furan-3-carboxamide C₅H₅NO₂ Data not available Data not available

2-Ethylfuran-3-

carboxylic acid
C₇H₈O₃ Data not available Data not available

Experimental Protocols for Physical Property
Determination
The following sections detail the standard laboratory procedures for determining the melting

and boiling points of a novel organic compound such as 2-Ethylfuran-3-carboxamide.

Melting Point Determination
The melting point of a compound is a fundamental physical property used to identify and

assess the purity of a substance.

Methodology:

Sample Preparation: A small, dry sample of the crystalline compound is finely ground and

packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used, which consists of a heated block or

oil bath with a controlled heating rate and a means of observing the sample.

Measurement: The capillary tube containing the sample is placed in the apparatus. The

temperature is raised at a steady rate of 1-2 °C per minute near the expected melting point.

Data Recording: The temperature at which the first liquid appears and the temperature at

which the entire sample is liquefied are recorded as the melting point range. A narrow

melting point range is indicative of a pure compound.
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Boiling Point Determination
The boiling point is another critical physical constant, defined as the temperature at which the

vapor pressure of a liquid equals the surrounding atmospheric pressure.

Methodology (Micro-scale):

Sample Preparation: A small volume (a few drops) of the liquid sample is placed in a small-

diameter test tube (Thiele tube).

Apparatus: A capillary tube, sealed at one end, is inverted and placed into the sample in the

test tube. The test tube is then attached to a thermometer.

Heating: The assembly is heated in a suitable bath (e.g., oil bath). As the temperature

increases, a stream of bubbles will emerge from the open end of the inverted capillary.

Equilibrium and Measurement: The heating is discontinued, and the bath is allowed to cool

slowly. The boiling point is the temperature at which the liquid begins to enter the capillary

tube.

Logical Workflow: Synthesis of 2-Ethylfuran-3-
carboxamide
While specific experimental details for the synthesis of 2-Ethylfuran-3-carboxamide are not

widely published, a logical synthetic pathway can be proposed starting from 2-ethylfuran-3-

carboxylic acid. This common synthetic route in organic chemistry involves the conversion of a

carboxylic acid to a more reactive acyl chloride, followed by amidation.
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2-Ethylfuran-3-carboxylic acid 2-Ethylfuran-3-carbonyl chloride  Thionyl Chloride (SOCl₂)   2-Ethylfuran-3-carboxamide  Ammonia (NH₃)  

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Ethylfuran-3-carboxamide.

Due to the absence of published biological studies involving 2-Ethylfuran-3-carboxamide, no

signaling pathway diagrams can be provided at this time. The information presented here

serves as a foundational guide for researchers initiating studies on this compound. The

definitive physical properties must be determined empirically upon its synthesis and

purification.

To cite this document: BenchChem. [Physical properties of 2-Ethylfuran-3-carboxamide
(melting point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068026#physical-properties-of-2-ethylfuran-3-
carboxamide-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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